N-(4-Ethoxyphenyl)-N,2-dihydroxyacetamide

• CAS RN: 106448-65-1
• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-N,2-dihydroxyacetamide
• InChI: InChI=1S/C10H13NO4/c1-2-15-9-5-3-8(4-6-9)11(14)10(13)7-12/h3-6,12,14H,2,7H2,1H3
• InChI Key: ANGBACHJKIWJIH-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N(C(=O)CO)O
• synonyms: Acetamide, N-(4-ethoxyphenyl)-N,2-dihydroxy- (9CI)

Description

N-(4-Ethoxyphenyl)-N,2-dihydroxyacetamide, commonly known as EDAA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a derivative of salicylic acid and has been synthesized using various methods. EDAA has been found to exhibit various biochemical and physiological effects, making it a promising candidate for future research.

Mechanism Of Action

EDAA exerts its anti-inflammatory effects by inhibiting the activity of COX-2. This enzyme is responsible for the production of prostaglandins, which play a key role in the inflammatory response. By inhibiting the activity of COX-2, EDAA reduces the production of prostaglandins, thereby reducing inflammation.
Biochemical and Physiological Effects:
EDAA has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells. EDAA has also been found to exhibit antioxidant properties, which can help protect cells from oxidative damage.

Advantages And Limitations For Lab Experiments

EDAA has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent anti-inflammatory and anticancer properties. However, one limitation of using EDAA in lab experiments is that it may have off-target effects, which could complicate the interpretation of results.

Future Directions

There are several potential future directions for research on EDAA. One area of interest is the development of new anti-inflammatory drugs based on the structure of EDAA. Another potential direction is the study of EDAA's effects on other pathways involved in inflammation and cancer. Additionally, further research is needed to fully understand the potential limitations of using EDAA in lab experiments.

Synthesis Methods

EDAA can be synthesized using various methods, including the reaction between salicylic acid and ethyl chloroacetate in the presence of a base. This reaction results in the formation of ethyl 2-hydroxy-phenylacetate, which can be further reacted with hydroxylamine to form EDAA.

Scientific Research Applications

EDAA has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. EDAA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This makes EDAA a promising candidate for the development of new anti-inflammatory drugs.